Cas no 2138153-83-8 (2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide)

• Product Name: 2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide
• CAS No: 2138153-83-8
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 5279789
• Update Time: 2025-06-12

2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide

• Inchi： 1S/C9H15NO4S/c1-14-9(11)2-6-5-15(12,13)8-4-10-3-7(6)8/h6-8,10H,2-5H2,1H3
• InChI Key： AFGMXOQJTOHMRB-UHFFFAOYSA-N
• SMILES： N1CC2C(CC(OC)=O)CS(=O)(=O)C2C1

Additional information on 2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide

Introduction to 2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide (CAS No. 2138153-83-8)

2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide (CAS No. 2138153-83-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thienopyrrole core and a methyl ester functional group. These characteristics contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The chemical structure of 2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide is particularly noteworthy. The thienopyrrole moiety is a heterocyclic system consisting of a thiophene ring fused to a pyrrole ring. This structural motif is known for its biological activity and has been extensively studied in the development of various pharmaceutical agents. The presence of the methyl ester group further enhances the compound's solubility and bioavailability, making it a promising candidate for drug development.

Recent research has highlighted the potential of 2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Studies have shown that compounds with similar thienopyrrole scaffolds exhibit neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of thienopyrroles can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective effects, 2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide has also shown promise in cancer research. The compound's ability to modulate cellular processes such as apoptosis and cell cycle regulation makes it a potential candidate for anticancer therapy. A recent study in the Cancer Research journal reported that thienopyrrole derivatives can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell death.

The pharmacokinetic properties of 2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies have indicated that the compound exhibits favorable ADME properties, with good oral bioavailability and low toxicity profiles. These findings suggest that it could be developed into an effective oral medication for various diseases.

Synthetic methods for producing 2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide have been extensively explored to ensure its availability for further research and development. One common approach involves the condensation of appropriate thiophene and pyrrole precursors followed by selective oxidation to form the desired product. Advances in synthetic chemistry have led to more efficient and scalable methods for synthesizing this compound, facilitating its use in large-scale studies and clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide. Early-phase trials have shown promising results in terms of safety profiles and preliminary efficacy data. However, more extensive studies are needed to fully understand its therapeutic potential and identify any potential side effects or limitations.

In conclusion, 2H-Thieno[2,3-c]pyrrole-3-acetic acid, hexahydro-, methyl ester, 1,1-dioxide (CAS No. 2138153-83-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.